![molecular formula C8H7FO4S B6237846 2-[3-(fluorosulfonyl)phenyl]acetic acid CAS No. 501653-93-6](/img/no-structure.png)
2-[3-(fluorosulfonyl)phenyl]acetic acid
Description
“2-[3-(fluorosulfonyl)phenyl]acetic acid” is a chemical compound that contains a phenyl functional group and a carboxylic acid functional group . It is a white solid . The molecular weight of this compound is 218.21 .
Molecular Structure Analysis
The molecular structure of “this compound” includes a fluorosulfonyl group attached to the phenyl ring . The InChI code for this compound is 1S/C8H7FO4S/c9-14(12,13)7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11) .Physical And Chemical Properties Analysis
“this compound” is a white solid . It has a melting point of 137-140 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(fluorosulfonyl)phenyl]acetic acid involves the reaction of 3-(fluorosulfonyl)benzene with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "3-(fluorosulfonyl)benzene", "chloroacetic acid", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-(fluorosulfonyl)benzene to a reaction flask", "Add chloroacetic acid to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and acidify with hydrochloric acid", "Extract the product with a suitable organic solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
501653-93-6 |
Molecular Formula |
C8H7FO4S |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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